Cas no 57495-46-2 (L-Threitol-1,4-ditosylate)

• Product Name: L-Threitol-1,4-ditosylate
• CAS No: 57495-46-2
• MF: C₁₈H₂₂O₈S₂
• MW: 430.492483615875
• CID: 381080
• PubChem ID: 10938915
• Update Time: 2025-09-21

L-Threitol-1,4-ditosylate Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol,1,4-bis(4-methylbenzenesulfonate), (2S,3S)-
• L-Threitol-1,4-ditosylate
• (-)-1 4-DI-O-TOSYL-L-THREITOL
• 1,4-ditosyl-L-threitol
• L-THREITOL 1,4-DI-P-TOSYLATE
• SCHEMBL70901
• 57495-46-2
• [(2S,3S)-2,3-dihydroxy-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate
• (+)-1 4-di-o-tosyl-D-threitol

• Inchi： 1S/C18H22O8S2/c1-13-3-7-15(8-4-13)27(21,22)25-11-17(19)18(20)12-26-28(23,24)16-9-5-14(2)6-10-16/h3-10,17-20H,11-12H2,1-2H3/t17-,18-/m0/s1
• InChI Key： FOQGPMGPNUYCOK-ROUUACIJSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]([C@H](COS(C1C=CC(C)=CC=1)(=O)=O)O)O

Computed Properties

• Exact Mass: 430.07600
• Monoisotopic Mass: 430.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.397
• Boiling Point: 657.6°Cat760mmHg
• Flash Point: 351.5°C
• Refractive Index: 1.586
• PSA: 143.96000
• LogP: 3.29760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters